(2,4-Dimethoxyphenyl)methylhydrazine;dihydrochloride
Overview
Description
The compound “(2,4-Dimethoxyphenyl)methylhydrazine;dihydrochloride” is a chemical substance with a molecular weight of 255.14 . It is typically stored at 4 degrees Celsius . The compound is in the form of a powder .
Molecular Structure Analysis
The molecular structure of this compound includes elements such as carbon, hydrogen, nitrogen, oxygen, and chlorine . The InChI code for this compound is "1S/C9H14N2O2.2ClH/c1-12-8-4-3-7 (6-11-10)9 (5-8)13-2;;/h3-5,11H,6,10H2,1-2H3;2*1H" .Physical And Chemical Properties Analysis
The compound is a powder with a molecular weight of 255.14 . It is stored at 4 degrees Celsius .Scientific Research Applications
Neuropharmacological Examination
Research on 2,5-dimethoxy-4-methylamphetamine (DOM), which shares structural similarities with the query compound, explores its neuropharmacological effects, showing that DOM induces electroencephalogram hypersynchrony and behavioral changes similar to perception-distorting psychotomimetic drugs like LSD and mescaline. This study contributes to understanding the neuroactive potential of dimethoxyphenyl compounds (Wallach, Friedman, & Gershon, 1972).
Photoallergy and Allergic Reactions
Isothipendyl chlorhydrate and procarbazine, both containing hydrazine components, have been studied for their allergic potential. Isothipendyl chlorhydrate was identified as a cause of contact photoallergy, emphasizing the importance of phenothiazines in diagnosing phenothiazine photoallergy (Bibas et al., 2012). Procarbazine, another methylhydrazine derivative used in treating Hodgkin's disease, has been associated with allergic hypersensitivity reactions, highlighting the importance of awareness and early diagnostic interventions (Lokich & Moloney, 1972).
Psychoactive Analogue and Toxicity
4-Bromo-2,5-dimethoxyphenethylamine (2C-B), a psychoactive analogue of mescaline, has been analyzed for its presence in the illicit drug market, usage patterns, and subjective effects. This research provides insights into the perceptual modifications and pleasurable effects of dimethoxyphenyl compounds, which could inform the understanding of similar substances' psychoactive properties (Caudevilla-Gálligo et al., 2012).
Occupational Exposure and Health Risks
A study on occupational exposure to hydrazines, including methylhydrazine derivatives, discusses the significant health risks and the importance of appropriate treatment strategies for exposures. This research could be relevant for understanding the safety measures and health implications associated with handling substances like "(2,4-Dimethoxyphenyl)methylhydrazine; dihydrochloride" (Zelnick, Mattie, & Stepaniak, 2003).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it may be harmful if swallowed, in contact with skin, or if inhaled . It may cause skin and eye irritation, and may cause respiratory irritation . Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
(2,4-dimethoxyphenyl)methylhydrazine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2O2.2ClH/c1-12-8-4-3-7(6-11-10)9(5-8)13-2;;/h3-5,11H,6,10H2,1-2H3;2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KGSNTXURCGYSCM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)CNN)OC.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16Cl2N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2,4-Dimethoxyphenyl)methylhydrazine;dihydrochloride | |
CAS RN |
2093977-97-8 |
Source
|
| Record name | [(2,4-dimethoxyphenyl)methyl]hydrazine dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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